Diclofenac-d4 is a labelled Diclofenac. Diclofenac is a nonsteroidal anti-inflammatory drug (NSAID) used as an anti-inflammatory and analgesic drug.
Diclofenac-d4
CAS No.: 153466-65-0
VCID: VC21352853
Molecular Formula: C14H11Cl2NO2
Molecular Weight: 300.2 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| Description |
Diclofenac-d4, with the CAS number 153466-65-0, is a deuterated form of diclofenac, a non-steroidal anti-inflammatory drug (NSAID) commonly used for its analgesic, anti-inflammatory, and antipyretic properties. Diclofenac-d4 is primarily utilized as an internal standard in mass spectrometry (MS) analyses, particularly in gas chromatography (GC) and liquid chromatography (LC) coupled with MS, for the quantification of diclofenac in various samples . Applications of Diclofenac-d4Diclofenac-d4 serves as a valuable tool in analytical chemistry for the precise measurement of diclofenac levels. Its deuterated structure allows it to be distinguished from the non-deuterated form during MS analysis, making it an ideal internal standard for quantitative studies. Use in Mass SpectrometryIn mass spectrometry, internal standards like diclofenac-d4 are crucial for ensuring the accuracy and reliability of quantitative analyses. By adding a known amount of diclofenac-d4 to samples, researchers can correct for variations in ionization efficiency and instrument response, thereby improving the precision of diclofenac quantification . Comparison with Diclofenac-d4 Sodium Salt
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| CAS No. | 153466-65-0 | |||||||||
| Product Name | Diclofenac-d4 | |||||||||
| Molecular Formula | C14H11Cl2NO2 | |||||||||
| Molecular Weight | 300.2 g/mol | |||||||||
| IUPAC Name | 2-[2,3,4,5-tetradeuterio-6-(2,6-dichloroanilino)phenyl]acetic acid | |||||||||
| Standard InChI | InChI=1S/C14H11Cl2NO2/c15-10-5-3-6-11(16)14(10)17-12-7-2-1-4-9(12)8-13(18)19/h1-7,17H,8H2,(H,18,19)/i1D,2D,4D,7D | |||||||||
| Standard InChIKey | DCOPUUMXTXDBNB-SCFZSLNVSA-N | |||||||||
| Isomeric SMILES | [2H]C1=C(C(=C(C(=C1[2H])CC(=O)O)NC2=C(C=CC=C2Cl)Cl)[2H])[2H] | |||||||||
| SMILES | C1=CC=C(C(=C1)CC(=O)O)NC2=C(C=CC=C2Cl)Cl | |||||||||
| Canonical SMILES | C1=CC=C(C(=C1)CC(=O)O)NC2=C(C=CC=C2Cl)Cl | |||||||||
| Appearance | Off-White to Pale Pink Solid | |||||||||
| Melting Point | 148-150°C | |||||||||
| Purity | > 95% | |||||||||
| Quantity | Milligrams-Grams | |||||||||
| Related CAS | 15307-86-5 (unlabelled) | |||||||||
| Synonyms | 2-((2,6-Dichlorophenyl)aminobenzeneacetic Acid-d4 | |||||||||
| Tag | Diclofenac | |||||||||
| PubChem Compound | 12877529 | |||||||||
| Last Modified | Aug 15 2023 |
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